Cas no 2229214-65-5 (3,3,4,4-tetrafluorobutane-1-thiol)

• Product Name: 3,3,4,4-tetrafluorobutane-1-thiol
• CAS No: 2229214-65-5
• MF: C₄H₆F₄S
• MW: 162.149054050446
• CID: 6602575
• PubChem ID: 87146897
• Update Time: 2025-11-01

3,3,4,4-tetrafluorobutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrafluorobutane-1-thiol
• EN300-1947465
• 2229214-65-5
• SCHEMBL716948

• Inchi： 1S/C4H6F4S/c5-3(6)4(7,8)1-2-9/h3,9H,1-2H2
• InChI Key： UVFTXLXOYROEMJ-UHFFFAOYSA-N
• SMILES： SCCC(C(F)F)(F)F

Computed Properties

• Exact Mass: 162.01263401g/mol
• Monoisotopic Mass: 162.01263401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 3,3,4,4-tetrafluorobutane-1-thiol

Recent Advances in the Application of 3,3,4,4-Tetrafluorobutane-1-thiol (CAS: 2229214-65-5) in Chemical Biology and Pharmaceutical Research

3,3,4,4-Tetrafluorobutane-1-thiol (CAS: 2229214-65-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and biological relevance.

The compound's fluorinated thiol structure imparts distinctive reactivity and stability, making it a valuable building block for the development of novel bioactive molecules. Recent studies have demonstrated its utility in the synthesis of fluorinated analogs of biologically active compounds, which often exhibit enhanced metabolic stability and membrane permeability compared to their non-fluorinated counterparts.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 3,3,4,4-tetrafluorobutane-1-thiol as a key intermediate in the development of potent enzyme inhibitors. The study reported that the incorporation of this fluorinated thiol moiety led to a significant improvement in binding affinity and selectivity towards the target enzyme, opening new avenues for the design of next-generation therapeutics.

Another notable application was reported in the field of materials science, where the compound was employed as a surface modifier for nanoparticles. The fluorinated thiol group facilitated the formation of stable self-assembled monolayers, which enhanced the biocompatibility and targeting efficiency of the nanoparticles for drug delivery applications.

Recent advances in synthetic methodologies have also improved the accessibility of 3,3,4,4-tetrafluorobutane-1-thiol. A novel catalytic system developed by researchers at MIT enables the efficient synthesis of this compound with high yield and purity, addressing previous challenges associated with its production.

From a biological perspective, preliminary studies suggest that the compound may exhibit interesting pharmacological properties. In vitro assays have shown that derivatives of 3,3,4,4-tetrafluorobutane-1-thiol possess moderate antimicrobial activity against certain drug-resistant bacterial strains, warranting further investigation.

The safety profile of this compound has been evaluated in several recent toxicological studies. While generally well-tolerated in cellular models, researchers caution that careful consideration must be given to dosage and exposure levels in potential therapeutic applications.

Looking forward, the unique properties of 3,3,4,4-tetrafluorobutane-1-thiol position it as a promising candidate for various applications in pharmaceutical development, including as a building block for PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. Ongoing research is exploring its potential in these cutting-edge therapeutic modalities.

In conclusion, 3,3,4,4-tetrafluorobutane-1-thiol (CAS: 2229214-65-5) represents an exciting area of research in chemical biology and pharmaceutical science. Its versatile applications, from drug discovery to materials engineering, coupled with recent synthetic advances, suggest that this compound will continue to attract significant research attention in the coming years.